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Compound of Interest

(2-Bromo-5-methoxyphenyil)
Compound Name:
(phenyl)methanone

Cat. No.: B1337605

(2-Bromo-5-methoxyphenyl)(phenyl)methanone, a substituted benzophenone, represents a
class of compounds with significant potential in medicinal chemistry and materials science.[1]
Its unique molecular architecture, featuring a brominated and methoxylated phenyl ring coupled
with a carbonyl group, makes it a valuable intermediate for synthesizing complex organic
molecules.[1] The presence of these functional groups suggests a rich reactivity, suitable for
various chemical transformations including nucleophilic substitution and electrophilic aromatic
substitution.[1] However, the very features that make this compound chemically interesting also
necessitate a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols.

This guide provides an in-depth examination of the safety data associated with (2-Bromo-5-
methoxyphenyl)(phenyl)methanone. In the absence of a comprehensive, publicly available
Safety Data Sheet (SDS) for this specific molecule, this document synthesizes available data
for the compound with safety information from structurally similar chemicals. By analyzing the
hazards associated with related bromo-methoxy-phenyl compounds, we can construct a robust
framework for safe handling, storage, and emergency response. This approach, rooted in
chemical analogy and established safety principles, is designed to empower researchers,
scientists, and drug development professionals to work with this compound with the highest
degree of safety and scientific integrity.

Section 1: Chemical and Physical Identity
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A precise understanding of a compound's identity is the foundation of laboratory safety. The key
identifiers and properties of (2-Bromo-5-methoxyphenyl)(phenyl)methanone are
summarized below.

Identifier Value Source

CAS Number 60080-98-0 Smolecule[1], Sigma-Aldrich

Molecular Formula C14H11BrO2 Smolecule[1]

Molecular Weight 291.14 g/mol Smolecule[1]
(2-bromo-5-methoxyphenyl)

IUPAC Name Smolecule[1]
(phenyl)methanone

COC1=CC(=C(C=C1)Br)C(=0)
SMILES Smolecule[1]
C2=CC=CC=C2

GVWLVBMHNRWWTI-
InChl Key Smolecule[1]
UHFFFAOYSA-N

Section 2: Hazard Identification and GHS
Classification (by Analogy)

While a specific GHS classification for (2-Bromo-5-methoxyphenyl)(phenyl)methanone is
not readily available, an analysis of structurally related compounds allows for a presumptive
hazard assessment. Compounds such as 2-bromo-1-(5-fluoro-2-methoxyphenyl)ethanone and
a-Bromo-p-methoxyacetophenone exhibit a range of hazards that should be considered when
handling the target compound.[2][3][4]

Anticipated Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][5]

Skin Corrosion/Irritation: Causes skin irritation, and potentially severe skin burns.[3][4][5][6]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation or damage.[3][4][5][6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4][6]
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Based on these analogous compounds, the following GHS pictograms are recommended for
labeling and hazard communication:

Anticipated GHS Pictograms

Click to download full resolution via product page

Caption: Anticipated GHS pictograms for (2-Bromo-5-methoxyphenyl)(phenyl)methanone.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to exposure control is critical. This begins with robust engineering
controls and is supplemented by appropriate personal protective equipment.

Engineering Controls

e Chemical Fume Hood: All handling of (2-Bromo-5-methoxyphenyl)(phenyl)methanone
should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

o Ventilation: Ensure adequate general laboratory ventilation to control airborne
concentrations.[6][7]

o Safety Stations: A readily accessible safety shower and eyewash station are mandatory in
the immediate work area.[6][7]
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Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment. The following are

minimum requirements:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards. A face shield may be required for splash hazards.[2]

[3]
e Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile, neoprene). Glove integrity
should be inspected before each use.

o Lab Coat: A flame-resistant lab coat or impervious clothing should be worn to protect
against skin contact.[2]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
occupational limits, or if symptoms of respiratory irritation occur, a full-face respirator with an
appropriate cartridge should be used.[2][3]
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Caption: PPE selection workflow for handling the target compound.

Section 4: Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to prevent accidental
exposure and maintain chemical integrity.

Handling

+ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][6]

» Wash hands and any exposed skin thoroughly after handling.[6][7]
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Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Use only outdoors or in a well-ventilated area.[2][6]

Avoid contact with skin, eyes, and clothing.[7]

Take off contaminated clothing and wash it before reuse.[2][6]

Storage

o Store in a well-ventilated place.[2][7]

Keep the container tightly closed.[2][7]

Store in a dry, cool place.[8]

Store locked up.[2][6]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Section 5: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[2][6][7]

» In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water for at least 15 minutes. Consult a doctor.[2][6][7]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Promptly call a
physician.[2][6]

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[3][6][7]
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Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Wear full personal protective
equipment, including a self-contained breathing apparatus if necessary. Avoid breathing
vapors, mist, or gas.[3][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or water courses.[2][6]

Methods for Cleaning Up: Absorb with an inert liquid-binding material (e.g., diatomite,
universal binders). Decontaminate the spill area and equipment. Dispose of contaminated
material in accordance with local, state, and federal regulations.[6]

Section 6: Stability and Reactivity

Understanding the chemical stability and reactivity of (2-Bromo-5-methoxyphenyl)

(phenyl)methanone is key to preventing hazardous reactions.

Reactivity: The reactivity of this compound has not been extensively documented, but its
structure suggests it may undergo nucleophilic substitution at the bromine-bearing carbon
and electrophilic aromatic substitution, activated by the methoxy group.[1] The ketone
functional group can participate in condensation reactions.[1]

Chemical Stability: Assumed to be stable under recommended storage conditions.
Conditions to Avoid: Avoid dust formation.[7] Keep away from heat and sources of ignition.[7]
Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, may emit hazardous fumes
including carbon monoxide, carbon dioxide, and hydrogen bromide.[7]

Conclusion

(2-Bromo-5-methoxyphenyl)(phenyl)methanone is a valuable chemical intermediate with

significant promise in scientific research and development. While a dedicated safety data sheet

is not widely available, a thorough analysis of its chemical structure and the known hazards of

analogous compounds provides a strong foundation for its safe use. By adhering to the
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principles of good laboratory practice, employing appropriate engineering controls and personal
protective equipment, and being prepared for emergency situations, researchers can mitigate
the risks associated with this compound. The information presented in this guide is intended to
foster a culture of safety and to ensure that the scientific potential of (2-Bromo-5-
methoxyphenyl)(phenyl)methanone can be explored responsibly.
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[https://www.benchchem.com/product/b1337605#2-bromo-5-methoxyphenyl-phenyl-
methanone-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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